molecular formula C15H14S B8755245 2-phenyl-3,4-dihydro-2H-thiochromene CAS No. 5961-99-9

2-phenyl-3,4-dihydro-2H-thiochromene

Cat. No.: B8755245
CAS No.: 5961-99-9
M. Wt: 226.3 g/mol
InChI Key: NRYGFMAOIPXXBW-UHFFFAOYSA-N
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Description

2-phenyl-3,4-dihydro-2H-thiochromene is a useful research compound. Its molecular formula is C15H14S and its molecular weight is 226.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

5961-99-9

Molecular Formula

C15H14S

Molecular Weight

226.3 g/mol

IUPAC Name

2-phenyl-3,4-dihydro-2H-thiochromene

InChI

InChI=1S/C15H14S/c1-2-6-12(7-3-1)15-11-10-13-8-4-5-9-14(13)16-15/h1-9,15H,10-11H2

InChI Key

NRYGFMAOIPXXBW-UHFFFAOYSA-N

Canonical SMILES

C1CC2=CC=CC=C2SC1C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thioflavanone (10.0 g) was dissolved in acetic acid (300 ml) and concentrated hydrochloric acid (30 ml) and added to zinc amalgam prepared from zinc powder (100 g.) and mercuric chloride (8.0 g.) The reaction mixture was stirred at room temperature for 3 hr., then allowed to stand overnight. The reaction mixture was filtered and the filtrate diluted with water and extracted with toluene. The toluene extract was washed with water, dried and evaporated. Trituration of the residue with ethanol gave, on filtration, thioflavan (2.55 g) m.pt. 45°-49°-Recrystallisation of a sample from ethanol gave pure thioflavan m.pt 55°-56°.
Name
Thioflavanone
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two
[Compound]
Name
zinc amalgam
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
mercuric chloride
Quantity
8 g
Type
reactant
Reaction Step Three
Name
Quantity
100 g
Type
catalyst
Reaction Step Three

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